Cas no 1261554-96-4 (2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile)

• Product Name: 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile
• CAS No: 1261554-96-4
• MF: C₁₃H₈F₃N₃O
• MW: 279.217332839966
• CID: 4929830
• Update Time: 2025-08-03

2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile

• Inchi： 1S/C13H8F3N3O/c14-13(15,16)20-10-4-2-1-3-9(10)11-8(7-17)5-6-19-12(11)18/h1-6H,(H2,18,19)
• InChI Key： GBEQBPZBVZMOQB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(N)=NC=CC=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile

Comprehensive Overview of 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile (CAS No. 1261554-96-4)

2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile (CAS No. 1261554-96-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a trifluoromethoxy substituent, making it a valuable intermediate for designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as the trifluoromethoxy group is known to enhance metabolic stability and bioavailability.

The compound's isonicotinonitrile scaffold is a key motif in medicinal chemistry, often associated with kinase inhibition and antibacterial activity. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. Additionally, the 2-amino functionality provides a versatile handle for further derivatization, enabling the synthesis of libraries for high-throughput screening. This adaptability aligns with the growing demand for fragment-based drug design (FBDD) strategies in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 1261554-96-4 exemplifies the importance of heterocyclic building blocks in industrial applications. Its nitrile group offers opportunities for diverse transformations, including cyclizations and cross-coupling reactions, which are central to green chemistry initiatives. The compound's stability under various conditions also makes it suitable for flow chemistry processes, a trending topic in sustainable manufacturing.

Analytical characterization of 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for regulatory compliance in pharmaceutical development. The presence of both hydrogen bond donors and acceptors in its structure further contributes to its potential as a protein-binding agent.

Market trends indicate rising interest in fluorinated compounds like this one, driven by their superior pharmacokinetic properties. Patent analyses reveal increasing filings involving similar structures for CNS disorders and inflammatory diseases, reflecting broader industry shifts toward targeted therapies. Furthermore, computational studies using AI-assisted molecular modeling have identified this scaffold as promising for virtual screening campaigns.

Environmental considerations surrounding 1261554-96-4 are also being investigated, particularly its biodegradation pathways and ecotoxicological profile. This aligns with the chemical industry's focus on sustainability metrics and green solvents, addressing consumer demands for environmentally responsible products. The compound's low volatility and thermal stability make it compatible with energy-efficient production methods.

In conclusion, 2-Amino-3-(2-(trifluoromethoxy)phenyl)isonicotinonitrile represents a multifaceted tool for researchers exploring structure-activity relationships in life sciences. Its combination of electronic effects from the trifluoromethoxy group and the hydrogen-bonding capacity of the amino function creates unique opportunities for innovation across multiple scientific disciplines.